Cas no 1806163-58-5 (2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806163-58-5
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4836012
• Update Time: 2025-06-08

2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-2-4(16-8(9,10)11)5(7(14)15)13-6(3)12/h2H,1H3,(H,14,15)
• InChI Key： GQNDDELLRFGUQV-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C(C(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806163-58-5)

2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806163-58-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. The presence of the iodo, methyl, and trifluoromethoxy substituents, along with the carboxylic acid functional group, imparts distinct chemical and biological properties that make it a valuable building block in synthetic chemistry.

The chemical structure of 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid is composed of a pyridine ring with specific substituents that enhance its reactivity and functional versatility. The iodo group, in particular, is a key feature as it can be readily substituted in various coupling reactions, making this compound an excellent precursor for the synthesis of more complex molecules. The methyl group contributes to the overall stability and lipophilicity of the molecule, while the trifluoromethoxy group provides additional electronic effects that can influence the compound's biological activity.

In recent years, there has been a growing interest in the use of halogenated pyridines, such as 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid, in drug discovery and development. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and infectious diseases. For instance, studies have demonstrated that halogenated pyridines can modulate key biological pathways involved in cancer progression, such as cell proliferation and apoptosis. Additionally, the presence of the carboxylic acid group allows for the formation of salts or esters, which can improve the solubility and bioavailability of the final drug product.

The synthesis of 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of the substituents onto a pyridine scaffold. For example, starting from a simple pyridine derivative, the introduction of the methyl group can be achieved through alkylation reactions, followed by the addition of the trifluoromethoxy group via nucleophilic substitution or electrophilic aromatic substitution reactions. The final step involves the introduction of the iodo group through halogenation reactions.

The biological activity of 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid has been extensively studied in both in vitro and in vivo models. In cell-based assays, this compound has shown potent inhibitory effects on various cancer cell lines, particularly those derived from solid tumors such as lung and breast cancer. Mechanistic studies have revealed that it can interfere with signaling pathways involved in cell cycle regulation and DNA repair, leading to cell death through apoptosis. Furthermore, its ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for developing targeted therapies.

Beyond oncology, there is emerging evidence suggesting that compounds like 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid may have applications in neurodegenerative diseases. Research has shown that these compounds can modulate neurotransmitter systems and reduce oxidative stress, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated promising results in animal models, paving the way for further clinical investigations.

In conclusion, 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806163-58-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents across various disease areas. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in drug discovery and development efforts.